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Compound of Interest

Compound Name: Acid Brown 4

Cat. No.: B1384328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Brown 4 (C.I. 14805), a

monoazo acid dye. The information presented is curated for professionals in research, scientific

studies, and drug development, with a focus on its chemical properties, synthesis, applications,

and toxicological profile.

Chemical and Physical Properties
Acid Brown 4 is a brown powder with a molecular formula of C16H12N3NaO4S and a

molecular weight of 365.34 g/mol .[1][2] It is also known by other names including Acid Brown,

Acid Brown R, and 6-[(4-Aminophenyl)azo]-5-hydroxy-1-naphthalenesulfonic acid sodium salt.

[2][3] The dye is soluble in water, presenting as a red-light brown solution, and soluble in

ethanol, appearing as a yellow-light brown solution.[1][2] In the presence of strong sulfuric acid,

it turns a wine red to dark blue color, which dilutes to a red-orange.[1][2] The addition of strong

hydrochloric acid results in a brown-orange precipitation, while a thick sodium hydroxide

solution turns it palm orange.[1]
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Property Value Reference(s)

CAS Number 5858-51-5 [1]

C.I. Number 14805 [2]

Molecular Formula C16H12N3NaO4S [1]

Molecular Weight 365.34 g/mol [1]

Appearance Brown powder [4]

Solubility in Water
Soluble (red-light brown

solution)
[1][2]

Solubility in Ethanol
Soluble (yellow-light brown

solution)
[1][2]

Synthesis
The synthesis of Acid Brown 4 involves a diazotization and coupling reaction followed by

hydrolysis.

Experimental Protocol: Synthesis of Acid Brown 4
A general procedure for the synthesis of Acid Brown 4 is as follows:

Diazotization: N-(4-aminophenyl)acetamide is diazotized. This typically involves reacting the

amine with sodium nitrite in the presence of a strong acid (e.g., hydrochloric acid) at a low

temperature (0-5 °C) to form the diazonium salt.

Coupling: The resulting diazonium salt is then coupled with 5-Hydroxynaphthalene-1-sulfonic

acid. This reaction is usually carried out in an alkaline solution.

Hydrolysis: The acetyl group is subsequently removed by hydrolysis to yield the final Acid
Brown 4 dye.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.worlddyevariety.com/acid-dyes/acid-brown-4.html
https://www.chinainterdyes.com/acid-dye/acid-brown-4.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-4.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-4.html
https://www.colorantsgroup.com/acid-brown-4.php
http://www.worlddyevariety.com/acid-dyes/acid-brown-4.html
https://www.chinainterdyes.com/acid-dye/acid-brown-4.html
http://www.worlddyevariety.com/acid-dyes/acid-brown-4.html
https://www.chinainterdyes.com/acid-dye/acid-brown-4.html
https://www.benchchem.com/product/b1384328?utm_src=pdf-body
https://www.benchchem.com/product/b1384328?utm_src=pdf-body
https://www.benchchem.com/product/b1384328?utm_src=pdf-body
https://www.benchchem.com/product/b1384328?utm_src=pdf-body
https://www.benchchem.com/product/b1384328?utm_src=pdf-body
http://www.worlddyevariety.com/acid-dyes/acid-brown-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazotization

Coupling

Hydrolysis

N-(4-aminophenyl)acetamide

NaNO2, HCl (0-5 °C)

Reacts with

Diazonium Salt

Forms

5-Hydroxynaphthalene-
1-sulfonic acid

Reacts with

Coupled Product

Forms

Hydrolysis

Undergoes

Acid Brown 4

Yields

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1384328?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
Acid Brown 4 is primarily used as a dye for various materials, including textiles, leather, and

paper.[4] It has also found application as a fluorescent agent for sea target reconnaissance and

in the exploration of fluorescent groundwater.[2] Additionally, it can be used for shading in

medicine and cosmetics.[2]

Experimental Protocol: Dyeing of Silk with Acid Brown 4
The following is a general protocol for dyeing silk fabric with Acid Brown 4:

Fabric Preparation: The silk fabric is first washed to remove any impurities.

Dye Bath Preparation: A dye bath is prepared with the appropriate amount of Acid Brown 4
dye powder, which is typically 2-4% of the dry weight of the fabric for a medium shade.[5]

Dyeing Process: The wetted silk fabric is immersed in the dye bath. The temperature is

raised to just below a simmer and maintained for 20-30 minutes.[5] White vinegar or citric

acid is added to the dye bath to fix the dye to the fabric.[5]

Rinsing: After dyeing, the fabric is removed from the dye bath and rinsed with cool water until

the water runs clear.[5]
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Toxicological Information
The toxicological data for Acid Brown 4 is not extensively detailed in publicly available

literature. Safety Data Sheets (SDS) indicate that the dye may cause skin, eye, and respiratory

irritation.[6] It is also listed as harmful if swallowed, potentially causing stomach discomfort.[7]

One SDS notes that mutagenicity data has been reported and refers to the Registry of Toxic

Effects of Chemical Substances (RTECS), though a specific entry for Acid Brown 4 was not

readily available.[7] No specific LD50 value for Acid Brown 4 has been found in the searched

literature.
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Potential Biological Signaling Pathways
Direct studies on the interaction of Acid Brown 4 with specific biological signaling pathways

are not available. However, as an azo dye, its metabolic breakdown products, particularly

aromatic amines, are of toxicological interest. The reductive cleavage of the azo bond can lead

to the formation of such amines, which are known to have potential carcinogenic and

mutagenic properties. While no specific signaling pathway has been described for Acid Brown
4, the metabolism of azo dyes and the subsequent cellular response to their metabolites can

be generalized.
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Acid Brown 4 is a versatile monoazo dye with applications in various industries. While its

chemical properties and synthesis are well-documented in principle, detailed experimental

protocols and comprehensive quantitative data, particularly regarding its toxicology and specific

biological interactions, are not widely available in the public domain. Researchers and

professionals should exercise caution and refer to specific safety data sheets from suppliers

before use. Further research is warranted to fully characterize its toxicological profile and

potential interactions with biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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